1-[(1S)-2-[(3S,5R)-3,5-Dimethylpiperazin-1-yl]-1-[3-(trifluoromethoxy)phenyl]ethyl]cyclohexan-1-ol

• CAS No.: 850692-43-2
• Product Name: 1-[(1S)-2-[(3S,5R)-3,5-Dimethylpiperazin-1-yl]-1-[3-(trifluoromethoxy)phenyl]ethyl]cyclohexan-1-ol
• Molecular Formula: C21H31F3N2O2
• Molecular Weight: 400.5 g/mol
• IUPAC Name: 1-[(1S)-2-[(3S,5R)-3,5-dimethylpiperazin-1-yl]-1-[3-(trifluoromethoxy)phenyl]ethyl]cyclohexan-1-ol
• Standard InChI: InChI=1S/C21H31F3N2O2/c1-15-12-26(13-16(2)25-15)14-19(20(27)9-4-3-5-10-20)17-7-6-8-18(11-17)28-21(22,23)24/h6-8,11,15-16,19,25,27H,3-5,9-10,12-14H2,1-2H3/t15-,16+,19-/m1/s1
• Standard InChIKey: ZNDZJNVJUAKEQC-JTDSTZFVSA-N
• Isomeric SMILES: C[C@@H]1CN(C[C@@H](N1)C)C[C@H](C2=CC(=CC=C2)OC(F)(F)F)C3(CCCCC3)O
• SMILES: CC1CN(CC(N1)C)CC(C2=CC(=CC=C2)OC(F)(F)F)C3(CCCCC3)O
• Canonical SMILES: CC1CN(CC(N1)C)CC(C2=CC(=CC=C2)OC(F)(F)F)C3(CCCCC3)O
• Appearance: Solid powder
• Description: WAY-260022 is a selective inhibitor of the norepinephrine transporter.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: WAY-260022; WAY 260022; WAY260022; NRI-022; NRI 022; NRI022
• Reference: 1: Gavrin LK, Mahaney PE, Jenkins D, Nogle LM, Mugford CA, Huselton C, Leiter J, Johnston GH, Bray JA, Burroughs KD, Cosmi SA, Alfinito P, Ho DM, Deecher DC, Trybulski EJ. Discovery of WAY-260022, a Potent and Selective Inhibitor of the Norepinephrine Transporter. ACS Med Chem Lett. 2010 Mar 25;1(3):91-5. doi: 10.1021/ml100009p. eCollection 2010 Jun 10. PubMed PMID: 24900182; PubMed Central PMCID: PMC4007968.
• PubChem Compound: 16119324
• Last Modified: Nov 11 2021